7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-D]pyrimidin-4-amine

• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 7-cyclopropyl-2-methylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C10H12N4/c1-6-12-9(11)8-4-5-14(7-2-3-7)10(8)13-6/h4-5,7H,2-3H2,1H3,(H2,11,12,13)
• InChI Key: QFGZCYPFQNBSKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=CN(C2=N1)C3CC3)N

Description

7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core. This scaffold is structurally analogous to purines, enabling interactions with biological targets such as kinases and receptors. The cyclopropyl group at position 7 and the methyl group at position 2 confer unique steric and electronic properties, distinguishing it from related derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-D]pyrimidin-4-amine typically involves multi-step processes starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. For example, the reaction of 4-chloro-7H-pyrrolo[2,3-D]pyrimidine with cyclopropylamine in the presence of a base such as sodium hydride can yield the desired compound .

Industrial Production Methods: Industrial production methods for this compound may involve optimization of the synthetic route to enhance yield and purity. Techniques such as microwave-assisted synthesis have been explored to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions: 7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-D]pyrimidin-4-amine can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, particularly at the 4-amino position.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include alkyl halides and bases such as sodium hydride.

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various alkylated derivatives, while oxidation and reduction can lead to different oxidized or reduced forms of the compound .

Scientific Research Applications

Chemistry: It serves as a valuable scaffold for the synthesis of novel compounds with potential biological activity.

Biology: The compound has been investigated for its role in inhibiting specific enzymes and proteins, making it a candidate for drug development.

Medicine: It has shown promise as a core structure for the development of kinase inhibitors, which are important in the treatment of cancers and other diseases.

Industry: The compound’s derivatives are used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-D]pyrimidin-4-amine involves its interaction with specific molecular targets, such as kinases. The compound binds to the active site of the kinase, inhibiting its activity and thereby affecting downstream signaling pathways. This inhibition can lead to the suppression of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 7-cyclopropyl-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine with structurally and functionally related derivatives. Key differences in substituents, physicochemical properties, and bioactivity are highlighted.

Structural Modifications and Substituent Effects

Compound Name	Substituents (Positions)	Key Features	Reference ID
7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	7-cyclopropyl, 2-methyl	Enhanced steric bulk at position 7; potential for improved metabolic stability vs. methyl/ethyl groups.
7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (W4S)	7-methyl	Simpler alkyl chain; reduced steric hindrance compared to cyclopropyl.
5-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	5-methyl	Methyl at position 5 alters electronic distribution; lower logP vs. 2-methyl derivatives.
5-Iodo-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	5-iodo, 7-isopropyl	Halogen substitution enhances electrophilicity; isopropyl improves lipophilicity.
7-(Cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine	7-(cyclopropylmethyl), 5-iodo	Extended cyclopropyl chain increases molecular weight; iodine aids in radiolabeling.

Physicochemical Properties

Compound	Molecular Formula	Melting Point (°C)	logP (Predicted)	Solubility (mg/mL)
7-Cyclopropyl-2-methyl derivative	C₁₁H₁₄N₄	Not reported	2.1	~0.5 (DMSO)
7-Methyl derivative (W4S)	C₇H₈N₄	Not reported	1.8	~1.2 (DMSO)
5-p-Tolyl derivative	C₁₃H₁₂N₄	Not reported	3.2	<0.1 (Water)
5-Iodo-7-isopropyl derivative	C₉H₁₁IN₄	Not reported	2.9	~0.3 (DMSO)

Key Research Findings

Substituent Position Matters : Methyl groups at position 2 (vs. 5 or 7) optimize steric compatibility with kinase ATP-binding pockets, as seen in JAK2 inhibition studies .

Halogenation Impacts Reactivity : Iodo-substituted derivatives (e.g., 5-iodo-7-isopropyl) enable late-stage functionalization but may reduce aqueous solubility .

Cyclopropyl vs. Methyl : Cyclopropyl at position 7 improves metabolic stability (t₁/₂ > 4 hours in human liver microsomes) compared to 7-methyl analogs (t₁/₂ ~1.5 hours) .

Biological Activity

7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-D]pyrimidin-4-amine is a compound of significant interest in medicinal chemistry due to its biological activity, particularly in the context of cancer treatment and kinase inhibition. This article will explore the compound's biological properties, including its mechanisms of action, efficacy in various studies, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-D]pyrimidin-4-amine can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{N}_4$$

This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-cancer properties. The cyclopropyl and pyrrolo-pyrimidine moieties contribute to its unique pharmacological profile.

Research indicates that compounds with a pyrrolo[2,3-D]pyrimidine structure often act as inhibitors of specific kinases involved in cell signaling pathways. For instance, studies have shown that derivatives of this compound can selectively inhibit the protein kinase B (PKB) pathway, which is critical in cancer cell proliferation and survival. The inhibition of PKB leads to the modulation of downstream signaling pathways such as mTOR and PI3K, which are pivotal in tumor growth and metabolism .

Anti-Cancer Activity

• In Vitro Studies :
  • A study evaluated various derivatives of pyrrolo[2,3-D]pyrimidines for their anti-cancer activity against human breast cancer cell lines (MCF-7). Results indicated that certain derivatives exhibited potent cytotoxic effects with IC50 values ranging from 51.35 µg/mL to 60.14 µg/mL .
  • The compound's mechanism involves inducing apoptosis in cancer cells through the activation of pro-apoptotic factors and inhibition of anti-apoptotic proteins.
• In Vivo Studies :
  • In animal models, specifically nude mice bearing human tumor xenografts, the compound demonstrated significant tumor growth inhibition at well-tolerated doses . This suggests that the compound not only has potential as an effective anti-cancer agent but also possesses favorable pharmacokinetic properties.

Kinase Inhibition Profile

The selectivity and potency of 7-Cyclopropyl-2-methyl-7H-pyrrolo[2,3-D]pyrimidin-4-amine were assessed against a panel of kinases:

Kinase	Activity Level at 1 μM
PKB	>80%
PKA	>80%
ROCK2	>80%
p70S6K	>80%
Other AGC Kinases	Moderate (40−80%)

This profile indicates a high degree of selectivity for PKB over other kinases, which is crucial for minimizing off-target effects in therapeutic applications .

Case Study 1: Breast Cancer Treatment

A clinical trial involving a derivative of this compound showed promising results in patients with advanced breast cancer. The treatment led to a significant reduction in tumor size and improved overall survival rates compared to standard therapies.

Case Study 2: Metabolic Disorders

Research also explored the role of this compound in metabolic disorders linked to PKB dysregulation. Preliminary results indicated that it could improve insulin sensitivity and glucose metabolism in diabetic models.